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Compound of Interest

Compound Name: Pentachloroaniline

Cat. No.: B041903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pentachloroaniline, a significant

chlorinated aromatic amine. This document details its chemical identity, physicochemical

properties, synthesis, and metabolic pathways, presenting critical data for research and

development applications.

Core Chemical Identifiers
IUPAC Name: 2,3,4,5,6-pentachloroaniline[1][2][3]

CAS Number: 527-20-8[1][2][4][5][6]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for pentachloroaniline, compiled from

various sources for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₂Cl₅N [1][2][6][7][8]

Molecular Weight 265.35 g/mol [6][7][9][10]

Appearance Yellowish crystalline solid [1][2]

Melting Point 232 °C [6][9]

Boiling Point 335.8 ± 37.0 °C (Predicted) [9]

Density 1.751 ± 0.06 g/cm³ (Predicted) [9]

Water Solubility Practically insoluble [2]

Solubility in Organic Solvents
Readily dissolves in organic

solvents
[2]

Log K_ow_ (Octanol-Water

Partition Coefficient)
~5

Vapor Pressure 3.5 x 10⁻⁶ mm Hg (Estimated) [11]

Henry's Law Constant
4.25 x 10⁻⁷ atm-cu m/mole

(Estimated)
[11]

Soil Adsorption Coefficient

(K_oc)
41,687 [11]

UN Number 2811 [7]

Hazard Class 6.1 [5][7]

Experimental Protocols
Synthesis of Pentachloroaniline via Reduction of
Pentachloronitrobenzene
This protocol describes a common laboratory-scale method for the synthesis of

pentachloroaniline.

Materials:
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Pentachloronitrobenzene (PCNB)

Granulated Tin (Sn)

Concentrated Hydrochloric Acid (HCl)

Ethanol (95%)

Sodium Hydroxide (NaOH) solution

Distilled water

Round-bottom flask

Reflux condenser

Heating mantle

Stirring apparatus

Buchner funnel and flask

Filter paper

Beakers

pH paper or meter

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirring

mechanism, place pentachloronitrobenzene.

Addition of Reagents: Add a molar excess of granulated tin to the flask. Slowly add ethanol,

followed by the cautious addition of concentrated hydrochloric acid. The reaction is

exothermic and should be controlled.

Reflux: Heat the mixture to reflux using a heating mantle. Maintain the reflux with continuous

stirring for several hours until the reaction is complete. The completion of the reaction can be
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monitored by techniques such as Thin Layer Chromatography (TLC).

Neutralization and Precipitation: After cooling, carefully neutralize the excess acid by the

slow addition of a sodium hydroxide solution until the solution is alkaline. This will precipitate

the crude pentachloroaniline.

Isolation: Isolate the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the crude product on the filter with distilled water to remove any inorganic

salts.

Purification: The crude pentachloroaniline can be further purified by recrystallization from a

suitable organic solvent, such as ethanol.

Drying: Dry the purified crystals in a vacuum oven at a low temperature to obtain the final

product.

Characterization: Confirm the identity and purity of the synthesized pentachloroaniline
using analytical techniques such as melting point determination, Nuclear Magnetic

Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Signaling and Metabolic Pathways
Pentachloroaniline is a primary metabolite of the fungicide pentachloronitrobenzene (PCNB).

[12][11] The metabolic transformation of PCNB to pentachloroaniline is a critical step in its

environmental fate and toxicological profile. Further metabolism of pentachloroaniline can

occur in biological systems.
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Caption: Metabolic pathway of pentachloroaniline from PCNB and its subsequent

metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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